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Compound of Interest

Compound Name: 3-Methyl-5-nitrobenzoisothiazole

Cat. No.: B1298835

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Methyl-5-nitrobenzoisothiazole (CAS No. 35272-19-6). The information is intended to
support researchers, scientists, and drug development professionals in maintaining a safe
laboratory environment. Due to the limited availability of a complete Safety Data Sheet (SDS) in
the public domain, this document synthesizes available data. Where specific quantitative data
for the target compound is unavailable, general best practices for handling similar chemical
structures are advised.

Hazard Identification and Classification

3-Methyl-5-nitrobenzoisothiazole is classified as a hazardous substance. The following table
summarizes its hazard identification based on the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement GHS Pictogram
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Physical and Chemical Properties

Detailed quantitative physical and chemical property data for 3-Methyl-5-
nitrobenzoisothiazole is not readily available in public resources. However, based on supplier
information, it is a light yellow to yellow solid.

Property Value

CAS Number 35272-19-6

Molecular Formula CsHeN202S

Appearance Light yellow to yellow solid
Storage Temperature Room Temperature

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risk.

Handling

» Engineering Controls: Handle in a well-ventilated area, preferably within a certified chemical
fume hood.
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e Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

e Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
handling areas. Wash hands thoroughly after handling.

» Spill Prevention: Handle with care to prevent spills.

Storage

o Container: Keep container tightly sealed.
o Conditions: Store in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. If you feel

unwell, seek medical advice.

Remove contaminated clothing. Rinse skin with
Skin Contact plenty of water. If skin irritation occurs, get

medical advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact . . o .

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

) Rinse mouth. Do NOT induce vomiting. If you
Ingestion . .
feel unwell, seek medical advice.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 3-Methyl-5-nitrobenzoisothiazole:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.tcichemicals.com/BE/en/sds/M2145_EU_6N.pdf
https://www.benchchem.com/product/b1298835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Protection Type Specification
Eye/Face Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Laboratory coat, long pants, and closed-toe

Skin and Body Protection
shoes.

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge if ventilation is inadequate

or for spill cleanup.

Accidental Release Measures

A systematic approach to spill management is essential. The following workflow outlines the
key stages for handling a spill of 3-Methyl-5-nitrobenzoisothiazole.

Click to download full resolution via product page
Spill Response Workflow

Experimental Protocols

Specific experimental protocols for the safety and handling of 3-Methyl-5-
nitrobenzoisothiazole are not detailed in publicly available literature. It is recommended that
researchers develop and validate their own standard operating procedures (SOPs) based on
the information in this guide and in consultation with their institution's environmental health and

safety (EHS) department.
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The logical workflow for safely handling a chemical like 3-Methyl-5-nitrobenzoisothiazole in a
laboratory setting is depicted below.

-

Preparation

Review SDS and Safety Information

Gather Appropriate PPE

Prepare Work Area (Fume Hood)

é Handling )

Weigh and Transfer Chemical

Perform Experiment

- J

4 )

Cleanup arv d Disposal

Decontaminate Glassware and Equipment

l

Dispose of Chemical Waste Properly

l

Clean Work Area

Documentation

Record Usage in Chemical Inventory
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Safe Chemical Handling Workflow

Toxicological Information

Detailed toxicological studies (e.g., LD50 data) for 3-Methyl-5-nitrobenzoisothiazole are not
readily available. The provided GHS classification indicates that the substance is an irritant to
the skin, eyes, and respiratory system. All handling should be performed with the assumption
that the compound may have other unknown toxicological properties.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS) or professional safety training. Users should always
consult the most current SDS for any chemical before use and adhere to all applicable safety
regulations and institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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